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Compound of Interest

Compound Name: VBIT-3

Cat. No.: B15612424 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds is a critical component of laboratory safety and environmental

responsibility. This guide provides essential information and a step-by-step procedure for the

safe disposal of VBIT-3, a voltage-dependent anion channel 1 (VDAC1) inhibitor. While VBIT-3
is shipped as a non-hazardous chemical, the absence of a specific Safety Data Sheet (SDS)

necessitates treating it with the caution afforded to potentially hazardous substances.

VBIT-3 Chemical and Physical Properties
A summary of the known properties of VBIT-3 is presented below. This information is crucial for

understanding its nature and for making informed decisions regarding its handling and

disposal.
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Property Value

Chemical Name
1-(4-Chloro-phenyl)-3-[4-(4-trifluoromethoxy-

phenyl)-piperazin-1-yl]-pyrrolidine-2,5-dione

CAS Number 2088463-66-3

Molecular Formula C21H19ClF3N3O3

Molecular Weight 453.85 g/mol

Appearance Solid

Storage
Short term (days to weeks) at 0 - 4 °C; Long

term (months to years) at -20 °C

Experimental Protocol: VBIT-3 Disposal Procedure
The following protocol outlines the recommended steps for the proper disposal of VBIT-3. This

procedure is based on standard laboratory practices for chemical waste management and

should be conducted in accordance with all applicable local, state, and federal regulations.

Materials Required:

Personal Protective Equipment (PPE): Safety goggles, lab coat, and chemical-resistant

gloves.

Labeled hazardous waste container (compatible with chemical solids).

Waste disposal logbook.

Spill containment materials (e.g., absorbent pads).

Procedure:

Risk Assessment: Before beginning any disposal procedure, conduct a thorough risk

assessment. Review the known properties of VBIT-3 and consider any potential hazards.

Ensure that the disposal process will be carried out in a designated and well-ventilated area,

such as a fume hood.
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Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, a lab coat, and chemical-resistant gloves, to prevent skin and eye contact.

Waste Segregation:

Solid Waste: Collect any solid VBIT-3 waste, including unused or expired compound and

contaminated consumables (e.g., weighing paper, pipette tips), in a designated and clearly

labeled hazardous waste container for solid chemical waste.

Liquid Waste: If VBIT-3 has been dissolved in a solvent, the resulting solution should be

disposed of as liquid chemical waste. The waste container must be appropriate for the

solvent used and clearly labeled with the contents, including the name and concentration

of VBIT-3 and the solvent. Do not mix incompatible waste streams.

Container Labeling: The hazardous waste container must be clearly labeled with the words

"Hazardous Waste," the full chemical name "VBIT-3," and any other components of the

waste stream. The date of accumulation should also be recorded.

Storage of Waste: Store the sealed hazardous waste container in a designated satellite

accumulation area. This area should be secure, well-ventilated, and away from general

laboratory traffic. Ensure that incompatible waste types are segregated to prevent accidental

reactions.

Waste Pickup and Disposal: Arrange for the collection of the hazardous waste by your

institution's Environmental Health and Safety (EHS) department or a licensed hazardous

waste disposal contractor. Follow all institutional procedures for waste pickup requests.

Documentation: Record the disposal of VBIT-3 in your laboratory's waste disposal logbook.

This should include the date, quantity of waste, and the method of disposal.

Logical Workflow for VBIT-3 Disposal
The following diagram illustrates the decision-making process and procedural flow for the safe

disposal of VBIT-3.
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Caption: Logical workflow for the proper disposal of VBIT-3.

By adhering to these procedures, laboratory personnel can ensure the safe and

environmentally responsible disposal of VBIT-3, thereby fostering a culture of safety and

building trust in their chemical handling practices.

To cite this document: BenchChem. [Navigating the Safe Disposal of VBIT-3: A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15612424#vbit-3-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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